Cas no 1002326-03-5 (tinosinenside)

tinosinenside structure
tinosinenside structure
Product name:tinosinenside
CAS No:1002326-03-5
MF:C26H40O11
MW:528.58920955658
CID:2009954
PubChem ID:44445505

tinosinenside Chemical and Physical Properties

Names and Identifiers

    • tinosinenside
    • (-)-Tinosinenside
    • (2R,6R,8R)-8-[2-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxypropan-2-yl]-1,5-dimethyltricyclo[4.4.0.02,7]dec-4-en-3-one
    • 1002326-03-5
    • (2R,6R,8R)-8-(2-((2S,3R,4S,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)oxypropan-2-yl)-1,5-dimethyltricyclo(4.4.0.02,7)dec-4-en-3-one
    • CHEMBL398270
    • Inchi: InChI=1S/C26H40O11/c1-11-7-13(28)17-15-12(5-6-25(17,4)16(11)15)24(2,3)37-22-20(31)19(30)18(29)14(36-22)8-34-23-21(32)26(33,9-27)10-35-23/h7,12,14-23,27,29-33H,5-6,8-10H2,1-4H3
    • InChI Key: XFLVPLJMLLCEOX-UHFFFAOYSA-N
    • SMILES: [H]OC1(C([H])(O[H])C([H])(OC1([H])[H])OC([H])([H])C2([H])OC([H])(OC(C3([H])C4([H])C5([H])C(=O)C([H])=C(C4([H])C5(C([H])([H])C3([H])[H])C([H])([H])[H])C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])(O[H])C([H])(O[H])C2([H])O[H])C([H])([H])O[H]

Computed Properties

  • Exact Mass: 528.25706209Da
  • Monoisotopic Mass: 528.25706209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 937
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.218
  • Topological Polar Surface Area: 175Ų

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